N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-1-methyl-N-(pyridin-2-ylmethyl)-1H-pyrazole-5-carboxamide

• IUPAC Name: N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-2-methyl-N-(pyridin-2-ylmethyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C19H16ClN5O2S/c1-24-14(8-10-22-24)18(26)25(11-12-5-3-4-9-21-12)19-23-16-15(27-2)7-6-13(20)17(16)28-19/h3-10H,11H2,1-2H3
• InChI Key: HAFIQMVLEFZBQD-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C(=O)N(CC2=CC=CC=N2)C3=NC4=C(C=CC(=C4S3)Cl)OC
• Molecular Formula: C19H16ClN5O2S
• Molecular Weight: 413.9 g/mol
• CAS No.: 1208975-65-8

Description

The compound “N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-1-methyl-N-(pyridin-2-ylmethyl)-1H-pyrazole-5-carboxamide” is a complex organic molecule that contains several functional groups and rings, including a benzothiazole ring and a pyrazole ring. Benzothiazoles are known to have diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzothiazole ring and a pyrazole ring, along with various functional groups attached to these rings. The exact structure would need to be determined through techniques such as NMR spectroscopy.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, benzothiazole derivatives are known to participate in a variety of chemical reactions due to the presence of the reactive benzothiazole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Typically, properties such as solubility, melting point, boiling point, and stability would be determined experimentally.

Scientific Research Applications

Heterocyclic Compound Synthesis and Applications

Research into similar heterocyclic compounds demonstrates a broad interest in their synthesis and potential applications, particularly in medicinal chemistry. For example, studies on novel synthesis routes and biological activities of various heterocyclic compounds reveal their potential as anti-inflammatory, analgesic, antimicrobial, and anticancer agents. These compounds often feature complex structures, including pyrazole, pyrimidine, and thiazole rings, similar to the compound , indicating their relevance in drug discovery and development (Hassan, Hafez, & Osman, 2014).

Antimicrobial and Anticancer Potential

Compounds with structural features akin to N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-1-methyl-N-(pyridin-2-ylmethyl)-1H-pyrazole-5-carboxamide have been explored for their antimicrobial and anticancer activities. Research into pyridine derivatives, for instance, highlights their variable and modest antimicrobial efficacy, suggesting a potential area for the application of similar compounds (Patel, Agravat, & Shaikh, 2011). Furthermore, the synthesis and evaluation of novel pyrazolo[1,5-a]pyrimidines and related Schiff bases have revealed their in vitro cytotoxic activity against various human cancer cell lines, underscoring the anticancer potential of structurally related compounds (Hassan, Hafez, Osman, & Ali, 2015).

Insecticidal and Fungicidal Activities

Studies on 3-bromo-1-(3-chloropyridin-2-yl)-N-hydroxy-N-aryl-1H-pyrazole-5-carboxamides have explored their insecticidal and fungicidal activities, indicating the potential of structurally similar compounds in agricultural applications (Zhu, Wang, Zhang, Xiong, Yu, & Li, 2014).

Mechanism of Action

Target of Action

The primary targets of this compound are the cyclooxygenase (COX) enzymes . These enzymes are crucial for the conversion of arachidonic acid into thromboxane, prostaglandins (PGE2), and prostacyclin .

Mode of Action

The compound acts as an inhibitor of the COX enzymes . By suppressing these enzymes, it prevents the conversion of arachidonic acid into inflammatory mediators such as thromboxane and prostaglandins .

Biochemical Pathways

The inhibition of COX enzymes disrupts the arachidonic acid pathway , leading to a decrease in the production of inflammatory mediators . This results in a reduction of inflammation and associated symptoms.

Result of Action

The suppression of COX enzymes and the subsequent decrease in inflammatory mediators lead to a reduction in inflammation . This can result in alleviation of symptoms associated with conditions such as arthritis, where inflammation plays a significant role.

Action Environment

The action, efficacy, and stability of the compound can be influenced by various environmental factors. For instance, the presence of other medications, the pH of the environment, and the presence of certain enzymes can affect the compound’s action

Future Directions

Given the diverse biological activities of benzothiazole derivatives, future research could involve synthesizing and testing new derivatives of this compound, including “N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-1-methyl-N-(pyridin-2-ylmethyl)-1H-pyrazole-5-carboxamide”, for various biological activities.